Cas no 32100-03-1 (Benzenemethanaminium,N,N,N-trimethyl-4-(phenylmethyl)-, iodide (1:1))

Benzenemethanaminium,N,N,N-trimethyl-4-(phenylmethyl)-, iodide (1:1) structure
32100-03-1 structure
Product Name:Benzenemethanaminium,N,N,N-trimethyl-4-(phenylmethyl)-, iodide (1:1)
CAS No:32100-03-1
MF:C17H22IN
MW:367.267756938934
CID:317015
PubChem ID:24188959
Update Time:2025-04-19

Benzenemethanaminium,N,N,N-trimethyl-4-(phenylmethyl)-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanaminium,N,N,N-trimethyl-4-(phenylmethyl)-, iodide (1:1)
    • DTXSID90637521
    • NSC-81114
    • NSC81114
    • (4-Benzylphenyl)-N,N,N-trimethylmethanaminium iodide
    • 32100-03-1
    • Inchi: 1S/C17H22N.HI/c1-18(2,3)14-17-11-9-16(10-12-17)13-15-7-5-4-6-8-15;/h4-12H,13-14H2,1-3H3;1H/q+1;/p-1
    • InChI Key: VKMUFSPCCIODRR-UHFFFAOYSA-M
    • SMILES: [I-].[N+](C)(C)(C)CC1C=CC(CC2C=CC=CC=2)=CC=1

Computed Properties

  • Exact Mass: 240.17536
  • Monoisotopic Mass: 367.07970g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 227
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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